Cas no 82353-55-7 (N-Benzyloxycarbonyl-D-alaninal)

N-Benzyloxycarbonyl-D-alaninal structure

82353-55-7 structure

Product Name:N-Benzyloxycarbonyl-D-alaninal

CAS No:82353-55-7

Molecular Formula:C₁₁H₁₃NO₃

Molecular Weight:207.225823163986

MDL:MFCD12031620

CID:693824

N-Benzyloxycarbonyl-D-alaninal Properties

Names and Identifiers

- Carbamic acid, (1-methyl-2-oxoethyl)-, phenylmethyl ester, (R)-
- (R)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester
- benzyl N-(1-oxopropan-2-yl)carbamate
- Carbamic acid, (1-methyl-2-oxoethyl)-, phenylmethyl ester, (R)- (9CI)
- Phenylmethyl N-[(1R)-1-methyl-2-oxoethyl]carbamate (ACI)
- (R)-Benzyl 1-oxopropan-2-ylcarbamate
- (R)-N-Cbz-alaninal
- Benzyl (R)-(1-oxopropan-2-yl)carbamate
- Benzyl [(R)-1-methyl-2-oxoethyl)carbamate
- N-Benzyloxycarbonyl-D-alaninal
- N-Cbz-D-alaninal
- +Expand
- MDL： MFCD12031620
- InChIKey： XTXJPZGMVKIPHE-SECBINFHSA-N
- Inchi： 1S/C11H13NO3/c1-9(7-13)12-11(14)15-8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,12,14)/t9-/m1/s1
- SMILES： C(C1C=CC=CC=1)OC(=O)N[C@H](C)C=O

N-Benzyloxycarbonyl-D-alaninal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB536163-1 g	(R)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester	82353-55-7		1g	€1414.60	2023-06-14
eNovation Chemicals LLC	D967067-50mg	(R)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester	82353-55-7	95%	50mg	$180
TRC	B285345-250mg	N-Benzyloxycarbonyl-D-alaninal	82353-55-7		250mg	$ 224.00	2023-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0637-1g	(R)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester	82353-55-7	96%	1g	6767.38CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413358-50mg	(R)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester	82353-55-7	96%	50mg	￥1502.00	2024-07-28

N-Benzyloxycarbonyl-D-alaninal Synthesis

Synthetic Circuit 1

61425-27-2

82353-55-7

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; -78 °C; 30 min, -78 °C
1.2 Solvents: Dichloromethane ; 10 min, -78 °C; 2 h, -78 °C
1.3 Reagents: Diisopropylethylamine ; 20 min, -78 °C → rt

Reference

DDQ-Promoted Benzylic/Allylic sp3 C-H Activation for the Stereoselective Intramolecular C-N Bond Formation: Applications to the Total Synthesis of (-)-Codonopsinine, (+)-5-epi-Codonopsinine, (+)-Radicamine B, and (-)-Codonopsinol

Lingamurthy, Macha; et al, Journal of Organic Chemistry, 2016, 81(4), 1367-1377

Synthetic Circuit 2

61425-27-2

82353-55-7

Reaction Conditions

1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dimethyl sulfoxide
1.2 Solvents: Water

Reference

Stereoselective aldol additions catalyzed by dihydroxyacetone phosphate-dependent aldolases in emulsion systems: Preparation and structural characterization of linear and cyclic iminopolyols from aminoaldehydes

Espelt, Laia; et al, Chemistry - A European Journal, 2003, 9(20), 4887-4899

Synthetic Circuit 3

152169-60-3

82353-55-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Inhibition of DD-Peptidases by a Specific Trifluoroketone: Crystal Structure of a Complex with the Actinomadura R39 DD-Peptidase

Dzhekieva, Liudmila; et al, Biochemistry, 2013, 52(12), 2128-2138

Synthetic Circuit 4

501-53-1

338-69-2

82353-55-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Toluene , Water ; 30 min, 0 °C; 30 min, 0 °C; 120 min, 22 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Chromium(V) Peptide Complexes: Synthesis and Spectroscopic Characterization

Barnard, Peter J.; et al, Inorganic Chemistry, 2005, 44(4), 1044-1053

Synthetic Circuit 5

26607-51-2

82353-55-7

Reaction Conditions

Reference

Aminodicarboxylic acid alkenes and their use as sweeteners

, European Patent Organization, , ,

Synthetic Circuit 6

67799-99-9

82353-55-7

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ; 2 h, -78 °C; 5 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of (+)- and (-)-dihydropinidine by diastereoselective dimethylzinc promoted allylation of 2-methyltetrahydropyridine-N-oxide with an allylboronic ester

Eriksson, Carina; et al, Tetrahedron: Asymmetry, 2006, 17(7), 1074-1080

Synthetic Circuit 7

26607-51-2

1117-97-1

82353-55-7

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 2 h, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Inhibition of DD-Peptidases by a Specific Trifluoroketone: Crystal Structure of a Complex with the Actinomadura R39 DD-Peptidase

Dzhekieva, Liudmila; et al, Biochemistry, 2013, 52(12), 2128-2138

Synthetic Circuit 8

35320-23-1

13139-17-8

82353-55-7

Reaction Conditions

1.1 Solvents: 1,4-Dioxane , Water ; 25 °C; overnight, 25 °C
2.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; 6 h, 77 °C; 77 °C → rt

Reference

Carbon-carbon bond-forming enzymes for the synthesis of non-natural amino acids

Clapes, Pere; et al, Methods in Molecular Biology (New York, 2012, 794, 73-85

Synthetic Circuit 9

35320-23-1

13139-17-8

82353-55-7

Reaction Conditions

1.1 Solvents: 1,4-Dioxane , Water ; 12 h, rt
2.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dimethyl sulfoxide
2.2 Solvents: Water

Reference

Espelt, Laia; et al, Chemistry - A European Journal, 2003, 9(20), 4887-4899

Synthetic Circuit 10

87905-97-3

82353-55-7

111955-03-4

Reaction Conditions

1.1 Reagents: NADP , Glycine , Semicarbazide , p-Toluenesulfonic acid Catalysts: Dehydrogenase, glycerol , NADH oxidase ; 24 h, pH 9, 30 °C

Reference

Amino Aldehydes Revisited

Mestrom, Luuk; et al, European Journal of Organic Chemistry, 2017, 2017(47), 7019-7025

N-Benzyloxycarbonyl-D-alaninal Raw materials

N-Benzyloxycarbonyl-D-alaninal Preparation Products

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82353-55-7 (N-Benzyloxycarbonyl-D-alaninal) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:82353-55-7)N-Benzyloxycarbonyl-D-alaninal

Purity:99%

Quantity:1g

Price($):218.0